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Compound of Interest

Compound Name: Tantalum(V) methoxide

Cat. No.: B1590645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Tantalum(V)
methoxide (Ta(OCH₃)₅). Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Classification
Tantalum(V) methoxide is a flammable solid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is crucial to handle this compound with appropriate personal protective

equipment in a controlled environment.

GHS Hazard Statements:

H228: Flammable solid[2][3]

H315: Causes skin irritation[2][3][4]

H319: Causes serious eye irritation[2][3][4]

H335: May cause respiratory irritation[1][2][3]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Tantalum(V) methoxide is provided

in the table below.

Property Value Reference

CAS Number 865-35-0 [1][2][4][5][6][7][8]

Molecular Formula C₅H₁₅O₅Ta [3][6]

Molecular Weight 336.12 g/mol [2][6][8]

Appearance White crystalline solid [1]

Reactivity Reacts with water [5]

Safe Handling and Storage Protocols
3.1. Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure, Tantalum(V) methoxide should be handled in a well-ventilated area,

preferably within a fume hood.[1][4] Emergency eyewash stations and safety showers must be

readily accessible.[4][9]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection
Chemical goggles or a face

shield.[9]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Neoprene or nitrile rubber

gloves.[9]

Prevents skin contact and

subsequent irritation.

Skin and Body Protection
A lab coat or other suitable

protective clothing.[4][9]

Minimizes the risk of skin

exposure.

Respiratory Protection

A NIOSH-certified organic

vapor respirator may be

required for operations with a

high potential for

aerosolization.

Protects against respiratory

irritation from inhaling dust or

vapors.

3.2. General Handling Procedures

Avoid all contact with skin and eyes and refrain from breathing in dust or vapors.[9]

Ensure containers and receiving equipment are grounded and bonded during transfer to

prevent static discharge.[1][9]

Employ non-sparking tools.[9]

Wash hands thoroughly after handling the material.[1][4][9]

3.3. Storage

Store Tantalum(V) methoxide in a tightly closed container in a cool, dry, and well-ventilated

area.[1][4] It should be kept away from heat, sparks, open flames, and other ignition sources.[1]

This material is incompatible with moist air and oxidizing agents.[9]

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.
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4.1. First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1][9]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][9] Remove contaminated

clothing and wash it before reuse.[1] If skin

irritation persists, seek medical advice.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, making sure to remove contact lenses

if present and easy to do so.[1][4][9] Continue

rinsing and seek immediate medical attention.[4]

[9]

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek medical attention.[1]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[9]

Unsuitable Extinguishing Media: Do not use a direct water jet.

Specific Hazards: The material is a flammable solid.[1] Thermal decomposition can lead to

the release of irritating gases and vapors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4]

4.3. Accidental Release Measures

Evacuate unnecessary personnel from the area.

Ensure adequate ventilation.
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Avoid generating dust.[1][4]

Use non-sparking tools to sweep or shovel the spilled material into a suitable container for

disposal.[9]

Prevent the material from entering sewers or public waters.[9]

Disposal Considerations
Tantalum(V) methoxide and its containers should be disposed of as hazardous waste.[10]

Follow all local, state, and federal regulations for hazardous waste disposal.[11] Do not dispose

of the material into the environment.[1][4]

Reactivity and Stability
Reactivity: Reacts with water.[5]

Chemical Stability: The material is generally stable but is sensitive to moisture.[9][12]

Incompatible Materials: Avoid contact with moist air and oxidizing agents.[9]

Hazardous Decomposition Products: Upon decomposition, Tantalum(V) methoxide may

produce tantalum oxides and organic acid vapors.[9]

Experimental Workflow and Logic Diagrams
To further aid researchers, the following diagrams illustrate key workflows and logical

relationships for the safe handling of Tantalum(V) methoxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA18839~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2013:11:38~~Tantalum(V
https://www.fishersci.com/store/msds?partNumber=AA1883906&productDescription=TANTALUM+V+METHOXIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/AKT810-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKT810-msds.pdf
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11323497&countryCode=FI&language=en
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-TA4846.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA18839~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2013:11:38~~Tantalum(V
https://www.fishersci.com/store/msds?partNumber=AA1883906&productDescription=TANTALUM+V+METHOXIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8360692.htm
https://www.gelest.com/wp-content/uploads/product_msds/AKT810-msds.pdf
https://www.fishersci.be/store/msds?partNumber=11368345&productDescription%3DTANTALUM+ETHOXIDE%2C+99%2B%25++5G&countryCode=BE&language=en
https://www.gelest.com/wp-content/uploads/product_msds/AKT810-msds.pdf
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/AKT810-msds.pdf
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Tantalum(V) Methoxide

Preparation

Handling

Post-Experiment

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Transfer in Fume Hood
Use Grounded Equipment

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

Store in Tightly Sealed Container

Remove and Clean PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tantalum(V) methoxide.
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Emergency Response for Tantalum(V) Methoxide Spill

Spill Occurs

Evacuate Immediate Area Alert Supervisor and Safety Officer

Don Additional PPE if Necessary

Contain Spill with Inert Absorbent

Collect Spill with Non-Sparking Tools

Place in Hazardous Waste Container

Decontaminate Spill Area

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency response procedure for a Tantalum(V) methoxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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